Cas no 5426-73-3 (2-Amino-N,3-diphenylpropanamide)

• Product Name: 2-Amino-N,3-diphenylpropanamide
• CAS No: 5426-73-3
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD09725214
• CID: 940359
• PubChem ID: 225182
• Update Time: 2025-04-24

2-Amino-N,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-phenylphenylalaninamide
• 2-amino-N,3-diphenylpropanamide
• (S)-2-amino-3,N-diphenylpropanamide
• (S)-phenylalanine anilide
• 2-amino-N,3-diphenyl-propanamide
• L-Phenylalanin-anilid
• L-phenylalanine phenylamide
• L-phenylalanineanilide
• BS-32542
• F15215
• DTXSID30279848
• SCHEMBL2312372
• AKOS023092965
• MFCD09725214
• NSC14318
• NSC-14318
• EN300-73535
• AKOS000180336
• 2-azanyl-N,3-diphenyl-propanamide
• Z317064012
• 5426-73-3
• Benzenepropanamide, a-amino-N-phenyl-
• A833427
• 2-Amino-N,3-diphenylpropanamide

• MDL： MFCD09725214
• Inchi： 1S/C15H16N2O/c16-14(11-12-7-3-1-4-8-12)15(18)17-13-9-5-2-6-10-13/h1-10,14H,11,16H2,(H,17,18)
• InChI Key： DSPLSFBRERHHIN-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.12600
• Monoisotopic Mass: 240.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 465°C at 760 mmHg
• Flash Point: 235°C
• Refractive Index: 1.636
• PSA: 55.12000
• LogP: 2.96840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N,3-diphenylpropanamide

N-Phenylphenylalaninamide (CAS No. 5426-73-3): A Comprehensive Overview

N-Phenylphenylalaninamide, also known by its CAS number 5426-73-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of phenylalanine, an essential amino acid, and is characterized by its unique structure and potential applications in drug development. Recent advancements in synthetic chemistry have enabled researchers to explore the properties and functionalities of N-Phenylphenylalaninamide in greater depth, paving the way for innovative applications.

The molecular structure of N-Phenylphenylalaninamide consists of a phenyl group attached to the nitrogen atom of phenylalanine, forming an amide bond. This structural modification imparts distinct chemical properties compared to its parent compound, phenylalanine. The compound's stability, solubility, and reactivity have been extensively studied, making it a valuable substrate for various chemical reactions. Researchers have also investigated the stereochemistry of N-Phenylphenylalaninamide, revealing insights into its potential as a chiral building block in asymmetric synthesis.

Recent studies have highlighted the role of N-Phenylphenylalaninamide in peptide synthesis and drug delivery systems. Its amide functionality makes it an ideal candidate for forming peptide bonds, which are crucial in the development of bioactive molecules. Moreover, the compound's ability to act as a precursor in the synthesis of more complex molecules has been explored in the context of medicinal chemistry. For instance, researchers have utilized N-Phenylphenylalaninamide to synthesize bioactive peptides with potential applications in treating neurodegenerative diseases and cancer.

In addition to its role in peptide synthesis, N-Phenylphenylalaninamide has been studied for its potential as a building block in the construction of supramolecular assemblies. The compound's ability to form hydrogen bonds and π–π interactions has been leveraged to create self-assembled structures with unique physical and chemical properties. These findings have implications for the development of advanced materials and nanotechnology applications.

The synthesis of N-Phenylphenylalaninamide has also been optimized through green chemistry approaches, reducing environmental impact while improving reaction efficiency. Researchers have employed catalytic methods and solvent-free conditions to achieve higher yields and purities. These advancements underscore the importance of sustainable practices in modern chemical synthesis.

In conclusion, N-Phenylphenylalaninamide (CAS No. 5426-73-3) is a versatile compound with a wide range of applications in organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new properties and applications, N-Phenylphenylalaninamide is poised to play an increasingly important role in both academic and industrial settings.